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Compound of Interest

Compound Name: 3-(1H-pyrrol-1-yl)propanoic acid

Cat. No.: B1197092 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 3-(1H-pyrrol-1-yl)propanoic acid was

publicly available at the time of this writing. The following guidance is a synthesis of information

from SDSs of structurally related compounds, including other pyrrole derivatives and carboxylic

acids. It is imperative to consult the direct supplier for a compound-specific SDS before

handling and to conduct a thorough risk assessment. This guide provides essential safety and

logistical information for researchers, scientists, and drug development professionals, offering

procedural guidance for safe handling and disposal.

Potential Hazards
Based on the hazard profiles of similar chemical structures, 3-(1H-pyrrol-1-yl)propanoic acid
is anticipated to cause skin irritation, serious eye irritation, and may cause respiratory irritation.

[1][2][3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following table

summarizes the recommended PPE for handling 3-(1H-pyrrol-1-yl)propanoic acid.
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PPE Category Recommended Equipment

Eye and Face Protection

Chemical safety goggles are required. A face

shield should be worn in situations where

splashing is likely.[4][5][6]

Skin Protection

Wear appropriate chemical-resistant gloves

(e.g., nitrile rubber) and a lab coat.[5][6][7]

Ensure gloves are inspected before use and

changed frequently, especially after direct

contact.[5]

Respiratory Protection

For handling solids that may generate dust, a

dust respirator is recommended. Work should

be conducted in a well-ventilated area,

preferably in a chemical fume hood, to avoid

inhalation of dust or vapors.[8][9]

Operational and Disposal Plans
Safe Handling Procedures:

Preparation: Ensure a calibrated and certified chemical fume hood is used for all

manipulations of the solid compound.[7][8]

Weighing and Transfer:

Perform all weighing and transfers within the fume hood.

Use a spatula for transferring the solid to minimize dust generation.[8]

When dissolving, add the solid to the solvent slowly to prevent splashing.[8]

Post-Handling:

Decontaminate the work area with an appropriate solvent and then wash with soap and

water.[7]

Wash hands thoroughly after handling, even if gloves were worn.[1][5]
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Storage Plan:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][3]

Keep away from incompatible substances and sources of ignition.[2][3][10]

Disposal Plan:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[7]

The compound may be dissolved or mixed with a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber.[7]

Do not empty into drains.[7][11]

All contaminated disposable materials (e.g., gloves, weigh boats) should be collected in a

designated hazardous waste container.[8][11]
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Workflow for Safe Handling of 3-(1H-pyrrol-1-yl)propanoic acid
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Caption: Safe handling workflow from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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